2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methyl-6-propan-2-ylphenyl)acetamide

• Molecular Formula: C19H25N3O3S
• Molecular Weight: 375.5 g/mol
• IUPAC Name: 2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methyl-6-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C19H25N3O3S/c1-11(2)14-7-5-6-12(3)17(14)21-16(24)10-26-19-20-13(4)15(8-9-23)18(25)22-19/h5-7,11,23H,8-10H2,1-4H3,(H,21,24)(H,20,22,25)
• InChI Key: ZPHJMBNZOLPKQD-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)C(C)C)NC(=O)CSC2=NC(=O)C(=C(N2)C)CCO

Description

2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methyl-6-propan-2-ylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methyl-6-propan-2-ylphenyl)acetamide involves its ability to inhibit the activity of thymidylate synthase, an enzyme involved in DNA synthesis. This inhibition leads to the depletion of thymidine triphosphate, a necessary component for DNA synthesis, thereby preventing cancer cells from proliferating.
Biochemical and Physiological Effects:
Studies have shown that 2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methyl-6-propan-2-ylphenyl)acetamide has both biochemical and physiological effects. Biochemically, it inhibits the activity of thymidylate synthase, leading to the depletion of thymidine triphosphate. Physiologically, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methyl-6-propan-2-ylphenyl)acetamide in lab experiments is its potent antitumor activity against various cancer cell lines. However, one of the limitations is its potential toxicity to normal cells. Further studies are needed to determine the optimal dosage and administration route to minimize toxicity.

Future Directions

There are several future directions for research on 2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methyl-6-propan-2-ylphenyl)acetamide. One area of research is the development of novel drug delivery systems to improve its efficacy and reduce toxicity. Another area is the investigation of its potential applications in other fields, such as antiviral and antibacterial agents. Additionally, further studies are needed to elucidate its mechanism of action and potential side effects.

Synthesis Methods

The synthesis method of 2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methyl-6-propan-2-ylphenyl)acetamide involves the condensation of 2-methyl-6-isopropylphenol with 2-chloro-N-(5-mercapto-2-methyl-4-oxo-1,3-dihydropyrimidin-6-yl)acetamide in the presence of a base. The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methyl-6-propan-2-ylphenyl)acetamide has been extensively studied for its potential applications in various fields. One of the major research areas is cancer treatment. Studies have shown that this compound has antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. It works by inhibiting the activity of enzymes involved in DNA synthesis, thereby preventing cancer cells from proliferating.